molecular formula C14H13IN4O B6087938 N-(4-cyanophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

N-(4-cyanophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

Cat. No. B6087938
M. Wt: 380.18 g/mol
InChI Key: FREGPXMMOVZDGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-cyanophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, commonly known as CDPI3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. CDPI3 is a small molecule that belongs to the class of pyrazole derivatives and has a molecular weight of 408.29 g/mol.

Mechanism of Action

The mechanism of action of CDPI3 involves the inhibition of the STAT3 signaling pathway, which is involved in various cellular processes, including cell proliferation, differentiation, and survival. CDPI3 binds to the SH2 domain of STAT3, which prevents its phosphorylation and subsequent activation. This leads to the inhibition of downstream signaling pathways, resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
CDPI3 has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. CDPI3 has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

CDPI3 has several advantages as a research tool, including its high potency and selectivity, making it a suitable candidate for various in vitro and in vivo experiments. However, CDPI3 has some limitations, including its poor solubility in water, which may limit its use in certain experiments.

Future Directions

CDPI3 has shown promising results in various preclinical studies, and further research is needed to explore its potential applications in various fields. Some of the future directions for CDPI3 research include the development of more potent and selective analogs, the exploration of its potential applications in other diseases, such as inflammatory diseases, and the development of novel drug delivery systems to improve its bioavailability and efficacy.
Conclusion:
In conclusion, CDPI3 is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. CDPI3 has been shown to exhibit potent anticancer activity and has various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. Further research is needed to explore its full potential and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of CDPI3 involves a multistep reaction sequence that includes the condensation of 4-cyanobenzaldehyde with ethyl acetoacetate, followed by the reaction with hydrazine hydrate and iodine to obtain the final product, CDPI3. The synthesis of CDPI3 has been optimized to achieve high yield and purity, making it a suitable candidate for various scientific applications.

Scientific Research Applications

CDPI3 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of CDPI3 is in the field of medicine, where it has been shown to exhibit potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. CDPI3 works by inhibiting the activity of a protein called STAT3, which is known to play a crucial role in the development and progression of cancer.

properties

IUPAC Name

N-(4-cyanophenyl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13IN4O/c1-9-14(15)10(2)19(18-9)8-13(20)17-12-5-3-11(7-16)4-6-12/h3-6H,8H2,1-2H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FREGPXMMOVZDGM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1CC(=O)NC2=CC=C(C=C2)C#N)C)I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13IN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-cyanophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.